Cas no 960510-32-1 (3,6-Dibromopyrazine-2,5-dicarboxylic acid)

• Product Name: 3,6-Dibromopyrazine-2,5-dicarboxylic acid
• CAS No: 960510-32-1
• MF: C₆H₂Br₂N₂O₄
• MW: 325.899079799652
• CID: 1092187
• PubChem ID: 57815070
• Update Time: 2025-06-09

3,6-Dibromopyrazine-2,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromopyrazine-2,5-dicarboxylic acid
• DIBROMOPYRAZINE-2,5-DICARBOXYLIC ACID
• RQRIPQYTFAYYMX-UHFFFAOYSA-N
• SCHEMBL589135
• 3,6-Dibromopyrazine-2,5-dicarboxylicacid
• 960510-32-1

• Inchi： 1S/C6H2Br2N2O4/c7-3-1(5(11)12)9-4(8)2(10-3)6(13)14/h(H,11,12)(H,13,14)
• InChI Key： RQRIPQYTFAYYMX-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=NC(=C(C(=O)O)N=1)Br

Computed Properties

• Exact Mass: 325.83608g/mol
• Monoisotopic Mass: 323.83813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 100Ų

Additional information on 3,6-Dibromopyrazine-2,5-dicarboxylic acid

Introduction to 3,6-Dibromopyrazine-2,5-dicarboxylic acid (CAS No. 960510-32-1) and Its Applications in Modern Chemical Biology

3,6-Dibromopyrazine-2,5-dicarboxylic acid, identified by the chemical identifier CAS No. 960510-32-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a pyrazine core substituted with bromine atoms at the 3 and 6 positions and carboxylic acid groups at the 2 and 5 positions, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3,6-Dibromopyrazine-2,5-dicarboxylic acid contributes to its versatility in medicinal chemistry. The presence of bromine atoms enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations. These characteristics are particularly useful in the development of novel therapeutic agents targeting a wide range of diseases.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their prevalence in biologically active natural products and synthetic drugs. Pyrazine derivatives, in particular, have been extensively studied for their potential applications in pharmaceuticals. The specific modifications present in 3,6-Dibromopyrazine-2,5-dicarboxylic acid make it a promising candidate for designing molecules with enhanced binding affinity and selectivity towards biological targets.

One of the most compelling aspects of 3,6-Dibromopyrazine-2,5-dicarboxylic acid is its role as a key intermediate in the synthesis of small-molecule inhibitors. These inhibitors are designed to modulate the activity of enzymes and receptors involved in critical biological pathways. For instance, studies have demonstrated its utility in generating inhibitors targeting kinases and other enzymes implicated in cancer progression. The brominated pyrazine core allows for precise tuning of electronic properties, which is essential for achieving high specificity in drug design.

The carboxylic acid groups in 3,6-Dibromopyrazine-2,5-dicarboxylic acid provide additional sites for chemical modification, enabling the attachment of various functional moieties such as amines, alcohols, or heterocycles. This flexibility is crucial for optimizing pharmacokinetic properties and improving drug-like characteristics. Researchers have leveraged these features to develop novel scaffolds with improved solubility, metabolic stability, and cell permeability.

Recent advancements in computational chemistry and machine learning have further accelerated the discovery of bioactive compounds derived from 3,6-Dibromopyrazine-2,5-dicarboxylic acid. These computational tools allow scientists to predict the binding modes of potential drug candidates with high accuracy before conducting expensive wet-lab experiments. This approach has significantly reduced the time and resources required to identify promising lead compounds.

The compound's applicability extends beyond traditional drug discovery into the realm of materials science. Pyrazine derivatives have been explored as components in organic electronic materials due to their ability to form stable conjugated systems. The bromine substituents can be used to introduce cross-linking points or anchoring groups for surface functionalization. Such applications highlight the broad utility of 3,6-Dibromopyrazine-2,5-dicarboxylic acid across multiple scientific disciplines.

In summary,3,6-Dibromopyrazine-2,5-dicarboxylic acid (CAS No. 960510-32-1) represents a cornerstone compound in modern chemical biology and pharmaceutical research. Its unique structural features enable diverse synthetic possibilities while maintaining high reactivity and selectivity. As research continues to uncover new applications for this compound,3,6-Dibromopyrazine-2,5-dicarboxylic acid is poised to play an increasingly important role in the development of next-generation therapeutics and advanced materials.